N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-benzyl-3-[(3,4-dimethoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H22N2O5S/c1-28-20-12-11-19(14-21(20)29-2)30(26,27)24-18-10-6-9-17(13-18)22(25)23-15-16-7-4-3-5-8-16/h3-14,24H,15H2,1-2H3,(H,23,25)
• InChI Key: IILRUOUWETXBCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3)OC
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide, also known as Compound 13, is a novel small molecule inhibitor that has shown potential in the field of cancer research. This compound has been synthesized through a multistep process and has been found to have a mechanism of action that targets specific proteins involved in cancer cell growth and survival.

Mechanism of Action

The mechanism of action of N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 involves the inhibition of specific proteins involved in cancer cell growth and survival. This compound targets the protein kinases AKT and PDK1, which are involved in the PI3K/AKT/mTOR signaling pathway. By inhibiting these proteins, N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 disrupts the signaling pathway and prevents cancer cells from growing and surviving.
Biochemical and Physiological Effects:
N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body. In addition, N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 has been found to have anti-inflammatory effects, which can be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 in lab experiments is its potency and specificity. This compound has been found to be a potent inhibitor of cancer cell growth and survival, and its mechanism of action is well understood. However, one limitation of using N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 in lab experiments is its solubility. This compound is poorly soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13. One area of research is the development of more potent and selective inhibitors of AKT and PDK1. Another area of research is the investigation of the use of N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 in combination with other cancer treatments, such as immunotherapy. Additionally, research on the anti-inflammatory effects of N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 could lead to its use in the treatment of other diseases, such as rheumatoid arthritis.

Scientific Research Applications

N-benzyl-3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 13 has been found to be a potent inhibitor of several cancer cell lines, including colon, breast, and lung cancer. It has been shown to inhibit the growth and survival of cancer cells by targeting specific proteins involved in cell signaling pathways. This compound has also been found to be effective in combination with other cancer treatments, such as chemotherapy and radiation therapy.